5-(9-methyl-9H-purin-6-yl)-N-phenyl-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide
CAS No.: 2640821-29-8
Cat. No.: VC11844219
Molecular Formula: C19H21N7O
Molecular Weight: 363.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2640821-29-8 |
|---|---|
| Molecular Formula | C19H21N7O |
| Molecular Weight | 363.4 g/mol |
| IUPAC Name | 2-(9-methylpurin-6-yl)-N-phenyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxamide |
| Standard InChI | InChI=1S/C19H21N7O/c1-24-12-22-16-17(24)20-11-21-18(16)25-7-13-9-26(10-14(13)8-25)19(27)23-15-5-3-2-4-6-15/h2-6,11-14H,7-10H2,1H3,(H,23,27) |
| Standard InChI Key | XPKOURMLRQWFEP-UHFFFAOYSA-N |
| SMILES | CN1C=NC2=C1N=CN=C2N3CC4CN(CC4C3)C(=O)NC5=CC=CC=C5 |
| Canonical SMILES | CN1C=NC2=C1N=CN=C2N3CC4CN(CC4C3)C(=O)NC5=CC=CC=C5 |
Introduction
5-(9-methyl-9H-purin-6-yl)-N-phenyl-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide is a complex organic compound featuring a purine moiety linked to an octahydropyrrolo[3,4-c]pyrrole framework, further substituted with a phenyl group and a carboxamide functional group. This compound's molecular formula is not explicitly provided in the available literature, but its molecular weight is approximately 368.44 g/mol. The presence of the purine structure suggests potential interactions with biological systems, particularly in pathways involving nucleic acids and various enzymes.
Synthesis and Chemical Behavior
The synthesis of 5-(9-methyl-9H-purin-6-yl)-N-phenyl-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide typically involves multi-step organic reactions. These synthetic routes can be optimized for yield and purity based on reaction conditions, including the use of specific reagents and catalysts to facilitate the formation of desired bonds.
Key Reactions:
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Coupling Reactions: Involving the combination of purine and pyrrole intermediates.
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Substitution Reactions: For introducing the phenyl and carboxamide groups.
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Reduction and Alkylation: To modify the octahydropyrrolo[3,4-c]pyrrole framework.
Biological Activity and Potential Applications
The biological activity of 5-(9-methyl-9H-purin-6-yl)-N-phenyl-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide is primarily attributed to its interaction with biological targets such as enzymes and receptors involved in metabolic pathways. Preliminary studies suggest that compounds with similar structures may exhibit potential therapeutic effects, although further research is necessary to elucidate the precise mechanisms of action and therapeutic potential.
| Potential Application | Description |
|---|---|
| Therapeutic Potential | Interactions with enzymes and receptors in metabolic pathways |
| Medicinal Chemistry | Potential for development as drugs targeting specific biological pathways |
| Pharmacological Studies | Necessary for understanding the compound's pharmacological profile |
Comparative Analysis with Similar Compounds
Several compounds share structural similarities with 5-(9-methyl-9H-purin-6-yl)-N-phenyl-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide, including variations in functional groups and biological activity. For example:
| Compound Name | Molecular Formula | Key Features |
|---|---|---|
| 1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol] | Lacks carboxamide group; potential for different biological activity | |
| 3-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrole]benzonitrile | Contains a benzonitrile moiety; may exhibit distinct pharmacological properties | |
| 2-Methyl-5-(6-phenylpyridazin-3-yl)octahydropyrrolo[3,4-c]pyrrole | Different heterocyclic structure; diverse biological implications |
These comparisons highlight the uniqueness of 5-(9-methyl-9H-purin-6-yl)-N-phenyl-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide in terms of its specific functional groups and potential interactions within biological systems.
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